3-Bromopyridine-2,6-diamine
Description
3-Bromopyridine-2,6-diamine is a chemical compound with the molecular formula C5H6BrN3 . It may be used in the preparation of various heterocyclic compounds .
Synthesis Analysis
The synthesis of 3-bromopyridine involves the dropwise addition of bromine into pyridine and 80-95% sulfuric acid to react at 130-140°C for 7-8 hours . The reaction mixture is then cooled by putting it into ice water, and the pH is adjusted to 8 with 6N sodium hydroxide . The product is extracted with an organic solvent, layered, dried, filtered, concentrated, and distilled .Molecular Structure Analysis
The molecular structure of 3-bromopyridine-2,6-diamine has been optimized using both Density Functional Theory (DFT) and Hartree-Fock (HF) methods . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Chemical Reactions Analysis
3-Bromopyridine-2,6-diamine can participate in various reactions. For instance, it can undergo palladium-catalyzed coupling reactions with 2-chloro-3-nitropyridine in the presence of Xantphos ligand .Physical And Chemical Properties Analysis
3-Bromopyridine-2,6-diamine is a light yellow to purple or light brown powder . More detailed physical and chemical properties are not available in the retrieved sources.Safety and Hazards
3-Bromopyridine-2,6-diamine is considered hazardous. It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray . It should not get in eyes, on skin, or on clothing . Protective gloves, clothing, eye protection, and face protection should be worn when handling this chemical . It should be used only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Pyridine derivatives are known to interact with a variety of biological targets, including enzymes and receptors, due to their structural similarity to natural biomolecules .
Mode of Action
Brominated pyridines are known to participate in various chemical reactions, such as the heck reaction and buchwald-hartwig coupling . These reactions involve the formation of carbon-carbon bonds, which can lead to significant changes in the structure and function of the target molecules .
Biochemical Pathways
Pyridine derivatives are known to be involved in a wide range of biochemical processes due to their structural similarity to natural biomolecules .
Pharmacokinetics
The presence of the bromine atom and the two amine groups in the molecule could potentially influence its pharmacokinetic properties, including its absorption and distribution in the body, its metabolism, and its excretion .
Result of Action
It’s known that pyridine derivatives can have a wide range of biological effects, depending on their specific structures and the targets they interact with .
Action Environment
The action, efficacy, and stability of 3-Bromopyridine-2,6-diamine can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by the presence of other substances, such as organomagnesiums and organolithiums . Additionally, factors such as temperature and pH can also influence the compound’s stability and reactivity .
properties
IUPAC Name |
3-bromopyridine-2,6-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrN3/c6-3-1-2-4(7)9-5(3)8/h1-2H,(H4,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCJSQTQQPDJROR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1Br)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00362857 |
Source
|
| Record name | 3-bromopyridine-2,6-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00362857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
54903-86-5 |
Source
|
| Record name | 3-Bromo-2,6-pyridinediamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54903-86-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-bromopyridine-2,6-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00362857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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